![molecular formula C10H11N5O2 B8713410 ethyl [6-(1H-tetrazol-1-yl)pyridin-3-yl]acetate](/img/structure/B8713410.png)
ethyl [6-(1H-tetrazol-1-yl)pyridin-3-yl]acetate
Cat. No. B8713410
M. Wt: 233.23 g/mol
InChI Key: NYDMLPORZQPRFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09206199B2
Procedure details
To a mixture ethyl[6-(1H-tetrazol-1-yl)pyridin-3-yl]acetate (0.42 g, 1.8 mmol) in THF (3 mL) was added 1.4 M LiOH (aq.) (5 mL) at room temperature. The mixture was stirred 3 hours at room temperature. The reaction was acidified with citric acid until Ph about 3˜4. The mixture was extracted with EtOAc. The combined organic layer was washed with brine, dried over anhydrous Na2SO4, concentrated to give [6-(1H-tetrazol-1-yl)pyridin-3-yl]acetic acid: 1H-NMR (400 MHz, DMSO) δ 12.62 (s, 1H), 10.16 (s, 1H), 8.54 (s, 1H), 8.01˜8.09 (m, 2H), 3.80 (s, 2H).
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4](=[O:17])[CH2:5][C:6]1[CH:7]=[N:8][C:9]([N:12]2[CH:16]=[N:15][N:14]=[N:13]2)=[CH:10][CH:11]=1)C.[Li+].[OH-].C(O)(=O)CC(CC(O)=O)(C(O)=O)O>C1COCC1>[N:12]1([C:9]2[N:8]=[CH:7][C:6]([CH2:5][C:4]([OH:17])=[O:3])=[CH:11][CH:10]=2)[CH:16]=[N:15][N:14]=[N:13]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.42 g
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Type
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reactant
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Smiles
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C(C)OC(CC=1C=NC(=CC1)N1N=NN=C1)=O
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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[Li+].[OH-]
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC(O)(C(=O)O)CC(=O)O)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred 3 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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N1(N=NN=C1)C1=CC=C(C=N1)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
